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Compound of Interest

Compound Name: Z-DL-Asn-OH

Cat. No.: B612889 Get Quote

Essential Safety and Handling Guide for Z-DL-Asn-
OH
Disclaimer: Safety data regarding Z-DL-Asn-OH presents conflicting information from various

suppliers. While some sources do not classify this chemical as hazardous, others indicate

potential risks, including harm if swallowed, and irritation to the skin, eyes, and respiratory

system. The following guidance is based on a conservative approach that prioritizes user safety

by assuming the presence of these potential hazards. All users should conduct their own risk

assessment and consult with their institution's Environmental Health and Safety (EHS)

department before handling this compound.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of Z-DL-Asn-OH.

Physical and Chemical Properties
Below is a summary of the known physical and chemical properties of Z-DL-Asn-OH.
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Property Value

Synonyms Z-L-Asparagine, N-Cbz-L-asparagine

Molecular Formula C₁₂H₁₄N₂O₅[1][2]

Molecular Weight 266.25 g/mol [1][2]

Appearance White powder or crystals[1]

Melting Point 163-165 °C[1]

Storage Class Combustible Solids[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedures is essential for the safe handling of Z-DL-Asn-OH, from

receipt to disposal.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work environment and potential for exposure should be

conducted to determine the appropriate level of PPE.[3] The following table summarizes the

recommended PPE based on a conservative assessment of potential hazards.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any damage before use.[4]

[5]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required. For tasks

with a higher risk of splashes,

a chemical-resistant apron

over the lab coat is advised.[5]

Respiratory Protection Fume Hood or Respirator

All handling of Z-DL-Asn-OH

powder should be conducted

within a certified chemical

fume hood to prevent

inhalation of dust.[6] If a fume

hood is not available, a

NIOSH-approved respirator

may be necessary.[3]

Handling Procedures
Preparation:

Designate a specific area for handling Z-DL-Asn-OH, preferably within a chemical fume

hood.[6]

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment, such as spatulas, weighing paper, and reaction

vessels, inside the fume hood before starting work.

Weighing and Transfer:
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When weighing the powder, do so within the fume hood to minimize the risk of inhalation.

Use anti-static weighing dishes to prevent the powder from dispersing.

Handle the compound gently to avoid creating dust.

Dissolving and Reactions:

When preparing solutions, add the solid Z-DL-Asn-OH to the solvent slowly to avoid

splashing.

All reactions involving this compound should be carried out in a well-ventilated fume hood.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove any contaminated clothing.[7] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[7] Seek immediate medical

attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills:

Small Spills: In a fume hood, carefully sweep up the solid material, avoiding dust

generation. Place the spilled material and any contaminated cleaning supplies into a

sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's EHS or emergency response

team.
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Disposal Plan
Proper disposal of Z-DL-Asn-OH and any associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.[8]

Waste Segregation and Collection
Unused Compound: The original container with any remaining Z-DL-Asn-OH should be

treated as hazardous waste.

Contaminated Materials: Any materials that have come into contact with Z-DL-Asn-OH, such

as gloves, weighing paper, pipette tips, and wipes, must be collected as solid chemical

waste.[6]

Solutions: Aqueous and organic solutions containing Z-DL-Asn-OH should be collected in

separate, appropriately labeled hazardous waste containers. Do not mix with other waste

streams unless compatibility has been confirmed.[9]

Container Labeling and Storage
All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "Z-DL-Asn-OH".[10]

Keep waste containers securely closed except when adding waste.[10]

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[11] Use secondary containment to prevent spills.[11]

Final Disposal
Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup and proper disposal of the waste.[8]

Provide an accurate description and quantity of the waste on all required documentation.

Do not dispose of Z-DL-Asn-OH down the drain or in the regular trash.[5]

Visual Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of Z-DL-Asn-OH, from

initial preparation to final disposal.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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